Cas no 2172513-12-9 (1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine)

• Product Name: 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine
• CAS No: 2172513-12-9
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 6502634
• PubChem ID: 165534605
• Update Time: 2025-07-08

1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine Chemical and Physical Properties

Names and Identifiers

• 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine
• 2172513-12-9
• 1'-(2-methylpropyl)-hexahydro-3H-spiro[cyclopenta[e][1,3]oxazine-2,4'-piperidine]
• EN300-1278695

• Inchi： 1S/C15H28N2O/c1-12(2)11-17-8-6-15(7-9-17)16-10-13-4-3-5-14(13)18-15/h12-14,16H,3-11H2,1-2H3
• InChI Key： QKLTUBVXQXIAFP-UHFFFAOYSA-N
• SMILES： O1C2CCCC2CNC21CCN(CC(C)C)CC2

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine

Chemical Profile of 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine (CAS No. 2172513-12-9)

1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine (CAS No. 2172513-12-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of spirocyclic oxazines and piperidines, which are known for their diverse pharmacological properties and applications in drug discovery. The presence of a hexahydro moiety in its structure contributes to its lipophilicity, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine features a spirocyclic connection between an oxazine ring and a piperidine ring, which is a motif that has been extensively studied for its ability to modulate biological targets. The spirocyclic core of this compound provides rigidity to the molecule, which can enhance binding affinity to biological receptors. Additionally, the hexahydro substitution at the spiro center introduces conformational flexibility, allowing for multiple binding orientations that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel spirocyclic compounds as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The oxazine-piperidine scaffold found in 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine is particularly intriguing due to its ability to interact with multiple biological targets simultaneously. This multitarget engagement capability is highly desirable in modern drug design, as it can lead to more effective and less toxic therapeutic interventions.

One of the most compelling aspects of this compound is its potential role as a lead molecule for the development of new drugs. The spirocyclic oxazine-piperidine structure has been shown to exhibit inhibitory activity against several enzymes and receptors involved in disease pathways. For instance, preliminary studies have suggested that derivatives of this compound may have potent effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. Furthermore, the hexahydro substitution enhances the compound's ability to cross the blood-brain barrier, making it a viable candidate for treating neurological disorders.

The synthesis of 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to access such molecules with high precision and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in constructing the spirocyclic core efficiently. These methods not only improve the overall yield but also allow for the introduction of various functional groups at specific positions within the molecule, enabling fine-tuning of its biological activity.

The pharmacological profile of 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine is still under investigation, but early findings are promising. In vitro studies have demonstrated that this compound exhibits moderate affinity for certain receptors and enzymes relevant to human health. For example, it has shown potential as an antagonist for serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety. Additionally, its interaction with other neurotransmitter systems suggests that it may have broader therapeutic applications.

The development of novel pharmaceuticals often involves optimizing existing molecular structures to enhance their efficacy and safety profiles. In the case of 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine, further modifications can be made to fine-tune its pharmacokinetic properties. For instance, altering the substituents on the spirocyclic core or introducing additional functional groups could improve solubility or metabolic stability. These modifications are crucial steps in translating promising lead compounds into viable drug candidates.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine and biological targets. By employing techniques such as docking simulations and quantum mechanical calculations, researchers can predict how this compound binds to receptors and enzymes at an atomic level. This information is invaluable for designing derivatives with improved binding affinities and selectivity. Moreover, computational studies can help identify potential off-target effects early in the drug discovery process.

Recent advancements in biotechnology have also enabled high-throughput screening (HTS) approaches for rapidly evaluating the biological activity of large libraries of compounds like 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine. HTS allows researchers to identify active molecules quickly by testing thousands or millions of compounds against specific biological targets. This high-throughput approach has accelerated drug discovery pipelines significantly over recent decades.

The potential applications of 1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique structural features make it a versatile building block for synthesizing more complex molecules with tailored properties. For instance,spirocyclic oxazines-piperidines have been explored as intermediates in organic synthesis due to their stability under various reaction conditions.

In conclusion,1'-(2-methylpropyl)-hexahydro-3H-spirocyclopentae1,3oxazine-2,'4'- piperidine (CAS No. 21725 13- 12 9) represents an exciting opportunity for further research and development. The combination of structural complexity and demonstrated potential makes it a valuable candidate for exploring new therapeutic avenues. As our understanding of molecular interactions continues to evolve, compounds like these will play an increasingly important role in advancing medical science.